Cas no 181311-15-9 (2,5-Cyclohexadiene-1,4-dione, 5-[(3R)-3,4-dihydro-7-methoxy-2H-1-benzopyran-3-yl]-2,3-dimethoxy-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione, 5-[(3R)-3,4-dihydro-7-methoxy-2H-1-benzopyran-3-yl]-2,3-dimethoxy-
• CAS No: 181311-15-9
• MF: C₁₈H₁₈O₆
• MW: 330.331925868988
• CID: 2733681
• Update Time: 2024-03-01

2,5-Cyclohexadiene-1,4-dione, 5-[(3R)-3,4-dihydro-7-methoxy-2H-1-benzopyran-3-yl]-2,3-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione, 5-[(3R)-3,4-dihydro-7-methoxy-2H-1-benzopyran-3-yl]-2,3-dimethoxy-
• (3R)-2',5'-Diketo-7,3',4'-trimethoxyisoflavan

• Inchi： 1S/C18H18O6/c1-21-12-5-4-10-6-11(9-24-15(10)7-12)13-8-14(19)17(22-2)18(23-3)16(13)20/h4-5,7-8,11H,6,9H2,1-3H3/t11-/m0/s1
• InChI Key： TZBSMGPSVYYXHQ-NSHDSACASA-N
• SMILES： C1(=O)C=C([C@H]2CC3=CC=C(OC)C=C3OC2)C(=O)C(OC)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• XLogP3: 1.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavanquinones